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Compound of Interest

Compound Name: Rhein-13C4

Cat. No.: B1502222

Rhein-13C4 is a stable isotope-labeled version of Rhein, an anthraquinone compound
recognized for its anti-inflammatory, antioxidant, and anti-cancer properties.[1][2] The
incorporation of four Carbon-13 isotopes makes it a valuable tool for researchers, particularly
as an analytical standard in applications like High-Performance Liquid Chromatography (HPLC)
and in various drug development and research studies.[3]

Chemical and Physical Properties

Below is a summary of the key identifiers for Rhein-13C4.

Identifier Value

CAS Number 1189928-10-6[1][3][4][5]
Molecular Formula C1113C4Hs06[1][3]
Molecular Weight 288.19 g/mol [3][4]

Rheic Acid-13C4, Rhubarb yellow-13C4,

Synonyms i
Monorhein-13C4[1][4]

Further detailed experimental protocols and specific signaling pathway involvement of Rhein-
13C4 are not readily available in the public domain. As a stable isotope-labeled compound, its
primary application lies in its use as a tracer and standard for quantitative analysis during the
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investigation of the pharmacokinetic and metabolic profiles of its unlabeled counterpart, Rhein.

[1]

Experimental Workflow: General Application

The general workflow for utilizing Rhein-13C4 in a research setting, such as in
pharmacokinetic studies, would typically follow the logical progression outlined below.

Preparation Phase

Test System (e.g., in vivo, in vitro) Preparation Rhein-13C4 Standard Preparation

Experimintation Phase

Administration of Rhein to Test System

:

Sample Collection (e.g., plasma, tissue) at Time Points

Analyiis Phase
y

Sample Preparation with Rhein-13C4 as Internal Standard

:

LC-MS/MS Analysis

:

Data Processing and Quantification
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Caption: A generalized experimental workflow for using Rhein-13C4 as an internal standard in
pharmacokinetic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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